Cas no 25552-17-4 (5-methyl-1-phenylhexan-1-one)

5-Methyl-1-phenylhexan-1-one is a ketone compound characterized by its phenyl and branched alkyl substituents. This structure imparts favorable solubility in organic solvents, making it a versatile intermediate in synthetic organic chemistry. Its stability under standard conditions and well-defined reactivity profile enhance its utility in reactions such as Grignard additions, reductions, and condensations. The branched alkyl chain may influence steric and electronic properties, offering selectivity advantages in certain transformations. Suitable for use in pharmaceuticals, fragrances, and specialty chemicals, this compound provides a reliable building block for researchers seeking tailored molecular frameworks. Analytical methods, including GC-MS and NMR, confirm its high purity and structural integrity.

5-methyl-1-phenylhexan-1-one structure

Product Name:5-methyl-1-phenylhexan-1-one

CAS No:25552-17-4

MF:C₁₃H₁₈O

MW:190.281424045563

CID:1423341

PubChem ID:570692

Update Time:2025-06-09

5-methyl-1-phenylhexan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Hexanone, 5-methyl-1-phenyl-
- 4-methylpentyl phenyl ketone
- 25552-17-4
- SCHEMBL6604832
- Isoheptanophenone
- 5-Methyl-1-phenyl-1-hexanone #
- 5-methyl-1-phenylhexan-1-one, AldrichCPR
- G20993
- 1-Phenyl-5-methyl-1-hexanone
- Z406376294
- AKOS008127813
- 5-Methyl-1-phenyl-1-hexanone
- 5-methyl-1-phenylhexan-1-one
- EN300-55201
- DTXSID40948452
- Hexanophenone, 5-methyl-
- Inchi： 1S/C13H18O/c1-11(2)7-6-10-13(14)12-8-4-3-5-9-12/h3-5,8-9,11H,6-7,10H2,1-2H3
- InChI Key： GDLHZUSLTJYZFX-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CCCC(C)C

Computed Properties

Exact Mass: 190.13584
Monoisotopic Mass: 190.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

5-methyl-1-phenylhexan-1-one Pricemore >>

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TRC	M357158-250mg	5-methyl-1-phenylhexan-1-one	25552-17-4		250mg	$ 275.00	2022-06-03
Enamine	EN300-55201-0.05g	5-methyl-1-phenylhexan-1-one	25552-17-4	95.0%	0.05g	$53.0	2025-02-20
Enamine	EN300-55201-0.1g	5-methyl-1-phenylhexan-1-one	25552-17-4	95.0%	0.1g	$83.0	2025-02-20
Enamine	EN300-55201-0.25g	5-methyl-1-phenylhexan-1-one	25552-17-4	95.0%	0.25g	$116.0	2025-02-20
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Enamine	EN300-55201-1.0g	5-methyl-1-phenylhexan-1-one	25552-17-4	95.0%	1.0g	$314.0	2025-02-20
Enamine	EN300-55201-2.5g	5-methyl-1-phenylhexan-1-one	25552-17-4	95.0%	2.5g	$614.0	2025-02-20
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